![molecular formula C17H17N3O B2852158 N-(1-cyanocyclopropyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide CAS No. 1427999-72-1](/img/structure/B2852158.png)
N-(1-cyanocyclopropyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide
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Overview
Description
Cyanocyclopropyl compounds are a class of organic compounds that contain a cyclopropyl group (a three-membered carbon ring) and a nitrile group (a carbon-nitrogen triple bond, -C≡N). They are often used as intermediates in the synthesis of more complex organic compounds .
Synthesis Analysis
The synthesis of cyanocyclopropyl compounds often involves the reaction of a cyclopropyl halide with a cyanide ion . The cyanide ion acts as a nucleophile, attacking the electrophilic carbon attached to the halide, leading to the substitution of the halide with the cyanide group .Molecular Structure Analysis
The molecular structure of cyanocyclopropyl compounds can be analyzed using various spectroscopic techniques, including X-ray diffraction, Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy .Chemical Reactions Analysis
Cyanocyclopropyl compounds can undergo various chemical reactions due to the presence of the reactive nitrile group and the strained cyclopropyl ring. For example, they can participate in nucleophilic substitution reactions with various nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of cyanocyclopropyl compounds, such as their boiling point, density, and solubility, can be predicted using various computational methods .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(1-cyanocyclopropyl)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c18-10-17(7-8-17)20-16(21)11-5-6-15-13(9-11)12-3-1-2-4-14(12)19-15/h5-6,9,19H,1-4,7-8H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVJVXUDJMWGXNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)NC4(CC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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